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Abstract

Dihydrosamidin, a khellactone ester with the molecular formula C21H2407, is a natural
compound found in plants of the Apiaceae family, notably in Phlojodicarpus komarovii.[1][2]
Recent preclinical research has highlighted its significant potential as a neuroprotective agent,
particularly in the context of cerebral ischemia-reperfusion injury. This technical guide provides
an in-depth overview of the current scientific knowledge on Dihydrosamidin, focusing on its
biological effects, mechanisms of action, and the experimental protocols used to elucidate its
properties. The information is intended to support further research and drug development
efforts centered on this promising small molecule.

Chemical and Physical Properties

Dihydrosamidin is chemically identified as [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-0x0-9,10-
dihydropyrano[2,3-flchromen-9-yl] 3-methylbutanoate.[3] It belongs to the class of organic
compounds known as coumarins.[3]
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Property Value Source
Molecular Formula C21H2407 --INVALID-LINK--[3]
Molecular Weight 388.4 g/mol --INVALID-LINK--[3]

[(9R,10R)-10-acetyloxy-8,8-
dimethyl-2-0x0-9,10-

IUPAC Name _ --INVALID-LINK--[3]
dihydropyrano[2,3-flchromen-

9-yl] 3-methylbutanoate

CAS Number 6005-18-1 --INVALID-LINK--[3]

ChEMBL ID CHEMBL3039391 --INVALID-LINK--[4]

Biological Activities and Mechanism of Action

Preclinical studies have demonstrated that Dihydrosamidin exhibits potent neuroprotective
effects in a rat model of cerebral ischemia-reperfusion injury.[1][2] Administration of
Dihydrosamidin at a dosage of 80 mg/kg was shown to prevent neuronal death.[1][2] The
underlying mechanisms for this neuroprotection appear to be multifactorial, involving the
modulation of neurotrophic factors, regulation of energy metabolism, and enhancement of the
brain's antioxidant defenses.[1][2]

Neurotrophic and Angiogenic Effects

Dihydrosamidin administration has been shown to increase the levels of neurotrophic factors
and vascular endothelial growth factor A (VEGF-A) in brain lysate following ischemia-
reperfusion injury.[1][2] This suggests that Dihydrosamidin may promote neuroplasticity and
angiogenesis, contributing to neuronal survival and recovery. A key signaling pathway likely
involved is the Brain-Derived Neurotrophic Factor (BDNF) pathway, which is crucial for
neuronal survival, growth, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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